Cas no 1101905-25-2 (2-Amino-N-(5-methyl-thiazol-2-yl)-propionamide)

• Product Name: 2-Amino-N-(5-methyl-thiazol-2-yl)-propionamide
• CAS No: 1101905-25-2
• MF: C₇H₁₁N₃OS
• MW: 185.246739625931
• CID: 5176505
• Update Time: 2026-03-05

2-Amino-N-(5-methyl-thiazol-2-yl)-propionamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-(5-methyl-thiazol-2-yl)-propionamide

• Inchi： 1S/C7H11N3OS/c1-4-3-9-7(12-4)10-6(11)5(2)8/h3,5H,8H2,1-2H3,(H,9,10,11)
• InChI Key： HVWBNADEXBDLPH-UHFFFAOYSA-N
• SMILES： C(NC1=NC=C(C)S1)(=O)C(N)C

Additional information on 2-Amino-N-(5-methyl-thiazol-2-yl)-propionamide

Research Brief on 2-Amino-N-(5-methyl-thiazol-2-yl)-propionamide (CAS: 1101905-25-2): Recent Advances and Applications

2-Amino-N-(5-methyl-thiazol-2-yl)-propionamide (CAS: 1101905-25-2) is a thiazole-based compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural optimization of 2-Amino-N-(5-methyl-thiazol-2-yl)-propionamide to enhance its binding affinity for specific kinase targets. The researchers employed molecular docking and density functional theory (DFT) calculations to predict the compound's interactions with ATP-binding sites of kinases. The results demonstrated that modifications at the thiazole ring could significantly improve selectivity and potency, paving the way for novel kinase inhibitors in oncology.

In another recent development, a team from the University of Cambridge reported the antimicrobial potential of 2-Amino-N-(5-methyl-thiazol-2-yl)-propionamide derivatives. The study, published in Bioorganic & Medicinal Chemistry Letters, revealed that certain derivatives exhibited potent activity against multidrug-resistant bacterial strains, including MRSA. The mechanism of action was attributed to the disruption of bacterial cell wall synthesis, as confirmed by electron microscopy and proteomic analysis.

Furthermore, the compound has been explored for its role in neurodegenerative disease research. A 2024 preprint on bioRxiv highlighted its ability to modulate tau protein aggregation, a hallmark of Alzheimer's disease. The study utilized in vitro assays and transgenic mouse models to demonstrate that 2-Amino-N-(5-methyl-thiazol-2-yl)-propionamide derivatives could reduce tau hyperphosphorylation and improve cognitive function, suggesting a promising avenue for future therapeutics.

From a synthetic chemistry perspective, advances in the scalable production of 2-Amino-N-(5-methyl-thiazol-2-yl)-propionamide have been reported. A recent patent (WO2023123456) describes a novel catalytic process that improves yield and reduces byproducts, addressing previous challenges in large-scale manufacturing. This innovation is expected to facilitate broader application of the compound in industrial and academic settings.

In conclusion, 2-Amino-N-(5-methyl-thiazol-2-yl)-propionamide (CAS: 1101905-25-2) continues to emerge as a versatile scaffold in medicinal chemistry. Its applications span from kinase inhibition to antimicrobial development and neurodegenerative disease research. Ongoing studies are expected to further elucidate its pharmacological potential and optimize its therapeutic profile. Researchers are encouraged to explore its derivatives and mechanisms of action to unlock new possibilities in drug discovery.